Phenyl(5-propyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
Overview
Description
Phenyl(5-propyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride is a chemical compound with the CAS Number: 1334146-70-1 . It has a molecular weight of 253.73 g/mol . The compound is in the form of a powder and is stored at room temperature .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles, such as Phenyl(5-propyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride, has gained momentum due to their versatility in drug discovery . Several research groups have synthesized diversely substituted 1,2,4-oxadiazoles as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities .Molecular Structure Analysis
The Inchi Code for Phenyl(5-propyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride is 1S/C12H15N3O.ClH/c1-2-6-10-14-12 (15-16-10)11 (13)9-7-4-3-5-8-9;/h3-5,7-8,11H,2,6,13H2,1H3;1H .Physical And Chemical Properties Analysis
Phenyl(5-propyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride is a powder that is stored at room temperature . Its molecular weight is 253.73 g/mol .Scientific Research Applications
Antimicrobial Applications
Oxadiazole derivatives have been studied for their potential as antimicrobial agents. They have shown comparable results to reference drugs like amoxicillin in antibacterial tests and have been evaluated against fungal strains like T. harzianum and A. niger, comparing favorably to standard drugs like fluconazole .
Enzyme Activity Assessment
The fluorescence intensity changes resulting from enzyme reactions with oxadiazole derivatives can be used to assess enzyme activity, such as alkaline phosphatase (ALP) in human serum. This application has shown good precision within a certain range of enzyme activity .
Molecular Modeling and Drug Design
Oxadiazole compounds are used in molecular modeling software for drug design, indicating their potential in the development of new therapeutic agents .
Material Science
Sigma-Aldrich lists oxadiazole derivatives for use in material science research, suggesting applications in the development of new materials with specific properties .
Life Science Research
Scientists utilize oxadiazole derivatives in various areas of life science research, indicating a broad range of potential applications from biological studies to chemical pesticide development .
Agricultural Biological Activities
1,2,4-Oxadiazole derivatives exhibit a broad spectrum of biological activities that are beneficial for agriculture, including acting as chemical pesticides to combat plant diseases that threaten food security .
Safety And Hazards
Future Directions
The synthesis of nitrogen- and oxygen-containing scaffolds, such as 1,2,4-oxadiazoles, has gained momentum due to their versatility in drug discovery . The resistance to antibiotics has necessitated the development of new chemical entities to act against resistant microorganisms . Therefore, further refinement of 1,2,4-oxadiazole, such as Phenyl(5-propyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride, as anti-infective agents could be a promising future direction .
properties
IUPAC Name |
phenyl-(5-propyl-1,2,4-oxadiazol-3-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O.ClH/c1-2-6-10-14-12(15-16-10)11(13)9-7-4-3-5-8-9;/h3-5,7-8,11H,2,6,13H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAVJINFMXYANMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=NO1)C(C2=CC=CC=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenyl(5-propyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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